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Compound of Interest

Compound Name: Fosizensertib
CAS No.: 2905377-00-4
Cat. No.: B15583315
Get Quote
. J

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling the research
compound Fosizensertib. The following procedural guidance is based on general best
practices for handling novel chemical compounds in a laboratory setting. Researchers,
scientists, and drug development professionals should always consult their institution's specific
Environmental Health and Safety (EHS) protocols and the product-specific Safety Data Sheet
(SDS) if available.

Personal Protective Equipment (PPE)

When handling Fosizensertib, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category Item Specifications

) Must be worn at all times in the
Eye Protection Safety Glasses or Goggles
laboratory.

Nitrile or neoprene gloves are
_ _ _ recommended. Inspect gloves
Hand Protection Chemical-resistant Gloves
for any tears or punctures

before use.

A standard lab coat should be
Body Protection Laboratory Coat worn to protect against
splashes.

All handling of solid
Fosizensertib or solutions
) ) Fume Hood or Ventilated should be performed in a
Respiratory Protection - )
Enclosure certified chemical fume hood to
avoid inhalation of dust or

aerosols.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of Fosizensertib and to
ensure a safe laboratory environment.

Handling:

¢ Avoid Inhalation, Ingestion, and Skin Contact: Handle Fosizensertib exclusively in a well-
ventilated area, preferably a chemical fume hood.

e Prevent Dust Formation: When working with the solid form, handle it carefully to avoid
generating dust.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Storage:
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o Container: Keep the container tightly sealed.

o Temperature: Store in a cool, dry place. For long-term storage, refer to the supplier's specific
recommendations.

e Segregation: Store away from incompatible materials.

Disposal Plan

The disposal of Fosizensertib and any contaminated materials must be handled as hazardous
waste in accordance with local, state, and federal regulations.

Waste Segregation:

» Solid Waste: Collect any solid waste containing Fosizensertib (e.g., contaminated weigh
paper, pipette tips) in a designated, labeled hazardous waste container.

» Liquid Waste: Collect any liquid waste containing Fosizensertib in a separate, labeled
hazardous waste container. Do not mix with other chemical waste streams unless
compatibility is known.

e Sharps: Any chemically contaminated sharps (e.g., needles, broken glass) must be disposed
of in a labeled, puncture-resistant sharps container.[1]

Disposal Procedure:

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Fosizensertib".[2]

o Containment: Keep waste containers securely closed except when adding waste.

¢ Collection: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) department.[2] Do not dispose of
Fosizensertib down the drain or in the regular trash.[2]

Signaling Pathway of RIPK1
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Fosizensertib is an inhibitor of Receptor-Interacting Serine/Threonine-Protein Kinase 1
(RIPK1). RIPK1 is a critical mediator of cellular signaling pathways involved in inflammation
and cell death.[3] The diagram below illustrates a simplified representation of the RIPK1
signaling pathway.

Simplified RIPK1 Signaling Pathway
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Caption: Simplified RIPK1 signaling pathway.

Experimental Workflow for Handling Fosizensertib

The following diagram outlines a general workflow for preparing and using Fosizensertib in a
research setting, emphasizing safety and proper handling at each step.
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General Experimental Workflow for Fosizensertib
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Caption: General experimental workflow for handling Fosizensertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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